N-(Phenylalanine)-S-acetylcysteamine trifluoroacetate
N-(Phenylalanine)-S-acetylcysteamine trifluoroacetate
Brand Name:
Vulcanchem
CAS No.:
147529-79-1
VCID:
VC0134996
InChI:
InChI=1S/C13H18N2O2S.C2HF3O2/c1-10(16)18-8-7-15-13(17)12(14)9-11-5-3-2-4-6-11;3-2(4,5)1(6)7/h2-6,12H,7-9,14H2,1H3,(H,15,17);(H,6,7)/t12-;/m0./s1
SMILES:
CC(=O)SCCNC(=O)C(CC1=CC=CC=C1)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C15H19F3N2O4S
Molecular Weight:
380.4 g/mol
N-(Phenylalanine)-S-acetylcysteamine trifluoroacetate
CAS No.: 147529-79-1
Main Products
VCID: VC0134996
Molecular Formula: C15H19F3N2O4S
Molecular Weight: 380.4 g/mol
| CAS No. | 147529-79-1 |
|---|---|
| Product Name | N-(Phenylalanine)-S-acetylcysteamine trifluoroacetate |
| Molecular Formula | C15H19F3N2O4S |
| Molecular Weight | 380.4 g/mol |
| IUPAC Name | S-[2-[[(2S)-2-amino-3-phenylpropanoyl]amino]ethyl] ethanethioate;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C13H18N2O2S.C2HF3O2/c1-10(16)18-8-7-15-13(17)12(14)9-11-5-3-2-4-6-11;3-2(4,5)1(6)7/h2-6,12H,7-9,14H2,1H3,(H,15,17);(H,6,7)/t12-;/m0./s1 |
| Standard InChIKey | WZRDWHIAUFUAIZ-YDALLXLXSA-N |
| Isomeric SMILES | CC(=O)SCCNC(=O)[C@H](CC1=CC=CC=C1)N.C(=O)(C(F)(F)F)O |
| SMILES | CC(=O)SCCNC(=O)C(CC1=CC=CC=C1)N.C(=O)(C(F)(F)F)O |
| Canonical SMILES | CC(=O)SCCNC(=O)C(CC1=CC=CC=C1)N.C(=O)(C(F)(F)F)O |
| Synonyms | N-(Phenylalanine)-S-acetylcysteamine trifluoroacetate |
| PubChem Compound | 3073242 |
| Last Modified | Nov 11 2021 |
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